Cas no 1333-45-5 (dimethylcyclohexanol)

• Product Name: dimethylcyclohexanol
• CAS No: 1333-45-5
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 83643
• PubChem ID: 164822
• Update Time: 2025-04-18

dimethylcyclohexanol Chemical and Physical Properties

Names and Identifiers

• dimethylcyclohexanol
• 1,2-dimethylcyclohexan-1-ol
• 1,2-dimethylcyclohexanol
• Einecs 215-590-7
• Cyclohexanol,2-dimethyl-
• Y66E33AJ2P
• NS00044729
• AKOS009996121
• DTXSID90928047
• 1,2-Dimethyl-1-cyclohexanol
• 1333-45-5
• NSC5101
• NSC-5101
• SCHEMBL303986
• EN300-244009
• Cyclohexanol, 1,2-dimethyl-
• ?dimethylcyclohexanol
• Z449370784
• 5402-29-9

• Inchi： 1S/C8H16O/c1-7-5-3-4-6-8(7,2)9/h7,9H,3-6H2,1-2H3
• InChI Key： RAZWADXTNBRANC-UHFFFAOYSA-N
• SMILES： OC1(C)CCCCC1C

Computed Properties

• Exact Mass: 128.12018
• Monoisotopic Mass: 128.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2

Experimental Properties

• Density: 0.903g/cm3
• Boiling Point: 174.3ºC at 760 mmHg
• Flash Point: 66.6ºC
• Refractive Index: 1.456
• PSA: 20.23
• LogP: 1.94750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols